2-[[3-[4-(Difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-phenylethanone

• Molecular Formula: C20H14F2N4O3
• Molecular Weight: 396.3 g/mol
• IUPAC Name: 2-[[3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-phenylethanone
• InChI: InChI=1S/C20H14F2N4O3/c21-20(22)29-15-8-6-14(7-9-15)19-25-24-17-10-23-11-18(26(17)19)28-12-16(27)13-4-2-1-3-5-13/h1-11,20H,12H2
• InChI Key: MQSMCJANEPVRGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)OC(F)F

Description

OSM-S-400 is a compound that has been studied for its potential applications in various scientific fields. It is part of a series of compounds developed by the Open Source Malaria consortium, which aims to find new treatments for malaria. The compound has shown promising activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria .

Preparation Methods

The synthesis of OSM-S-400 involves several steps, starting with the preparation of the core structure. The synthetic route typically includes the formation of key intermediates through reactions such as nucleophilic substitution, cyclization, and functional group modifications. The reaction conditions often involve the use of specific solvents, catalysts, and temperature control to ensure the desired product is obtained with high purity and yield .

Industrial production methods for OSM-S-400 would likely involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and minimize waste, as well as implementing quality control measures to ensure consistency in the final product.

Chemical Reactions Analysis

OSM-S-400 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents used in oxidation reactions include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles such as amines and thiols.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of OSM-S-400 may result in the formation of a ketone or aldehyde, while reduction may yield an alcohol or amine .

Scientific Research Applications

Chemistry: The compound is used as a reference standard in analytical chemistry for calibrating instruments and validating methods.

Biology: OSM-S-400 has shown activity against Plasmodium falciparum, making it a potential candidate for antimalarial drug development.

Medicine: The compound’s ability to inhibit specific enzymes and pathways in the malaria parasite makes it a promising lead for developing new treatments.

Industry: OSM-S-400 is used in the calibration of osmometers, which are instruments used to measure the osmolality of solutions.

Mechanism of Action

The mechanism of action of OSM-S-400 involves the inhibition of specific enzymes and pathways in the malaria parasite. The compound targets the Plasmodium falciparum asparagine tRNA synthetase, an enzyme essential for protein synthesis in the parasite. By inhibiting this enzyme, OSM-S-400 disrupts protein synthesis and activates the amino acid starvation response, ultimately leading to the death of the parasite .

Comparison with Similar Compounds

OSM-S-400 is part of a series of compounds developed by the Open Source Malaria consortium. Similar compounds in this series include OSM-S-106, OSM-S-363, OSM-S-364, and OSM-S-365 . These compounds share a similar core structure but differ in their functional groups and substituents, which can affect their activity and selectivity. OSM-S-400 is unique in its specific targeting of the Plasmodium falciparum asparagine tRNA synthetase, making it a promising candidate for antimalarial drug development .